Cas no 61365-96-6 (Benzenesulfonyl chloride, 4-(acetylamino)-3,5-bis(trifluoromethyl)-)

• Product Name: Benzenesulfonyl chloride, 4-(acetylamino)-3,5-bis(trifluoromethyl)-
• CAS No: 61365-96-6
• MF: C₁₀H₆ClF₆NO₃S
• MW: 369.667961597443
• CID: 482169
• PubChem ID: 21482730
• Update Time: 2025-04-19

Benzenesulfonyl chloride, 4-(acetylamino)-3,5-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 4-(acetylamino)-3,5-bis(trifluoromethyl)-
• 4-acetamido-3,5-bis(trifluoromethyl)benzenesulfonyl chloride
• ONGDSAAXRLHJJE-UHFFFAOYSA-N
• 61365-96-6
• DTXSID00614505
• 4-Acetamido-3,5-bis(trifluoromethyl)benzene-1-sulfonyl chloride
• SCHEMBL11685348

• Inchi： 1S/C10H6ClF6NO3S/c1-4(19)18-8-6(9(12,13)14)2-5(22(11,20)21)3-7(8)10(15,16)17/h2-3H,1H3,(H,18,19)
• InChI Key： ONGDSAAXRLHJJE-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(F)(F)F)C(=C(C(F)(F)F)C=1)NC(C)=O)(=O)=O

Computed Properties

• Exact Mass: 368.96618
• Monoisotopic Mass: 368.9661109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• PSA: 63.24